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Compound of Interest

3,5-Difluoro-4-
Compound Name: ) )
methoxyphenylacetic acid

cat. No.: B1318717

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data for 3,5-
Difluoro-4-methoxyphenylacetic acid (CAS No. 886498-74-4), compiled from available
Safety Data Sheets (SDS). The information is intended to assist researchers, scientists, and
drug development professionals in the safe handling, storage, and disposal of this compound.

Hazard Identification and Classification

3,5-Difluoro-4-methoxyphenylacetic acid is classified as a hazardous chemical. The primary
hazards associated with this compound are skin irritation, serious eye irritation, and respiratory
system irritation.[1]

GHS Classification:

Classification Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3

Target Organs: Respiratory system[1]
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Signal Word: Warning[1]

Hazard Statements:

o Causes skin irritation.[1]

o Causes serious eye irritation.

e May cause respiratory irritation.[1]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 3,5-Difluoro-4-
methoxyphenylacetic acid.

Property Value

Physical State Solid Crystalline
Appearance White

Molecular Formula C9H8F203

Molecular Weight 202.16

Melting Point/Range 85-86°C/185-186.8 °F
Boiling Point/Range No information available
Flash Point No information available
Solubility No information available

Data sourced from Fisher Scientific SDS.[1]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
Handling:

e Wash hands and any exposed skin thoroughly after handling.[1]
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Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Use only outdoors or in a well-ventilated area.[1]

Do not get in eyes, on skin, or on clothing.[1]

Avoid ingestion and inhalation.[1]

Avoid dust formation.[1]

Storage:

Store in a well-ventilated place.[1]

Keep container tightly closed.[1]

Store locked up.[1]

Keep containers tightly closed in a dry, cool place.[1]

Emergency and First-Aid Procedures

The following diagram outlines the recommended first-aid measures in case of exposure.
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First-Aid Response Immediate Actions
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Caption: First-aid procedures for 3,5-Difluoro-4-methoxyphenylacetic acid exposure.
Detailed First-Aid Measures:
o General Advice: If symptoms persist, call a physician.[1]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Information not available.

o Specific Hazards Arising from the Chemical: Keep product and empty container away from
heat and sources of ignition.[1]

o Protective Equipment and Precautions for Firefighters: As in any fire, wear self-contained
breathing apparatus pressure-demand, MSHA/NIOSH (approved or equivalent) and full
protective gear.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required. Ensure adequate
ventilation. Avoid dust formation.

e Environmental Precautions: Should not be released into the environment.

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Keep in suitable, closed containers for disposal.[1]

Toxicological Information

o Acute Toxicity: No quantitative data on the toxicity of this product are available.
o Carcinogenicity: There are no known carcinogenic chemicals in this product.

o Most important symptoms and effects: None reasonably foreseeable.[1]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Dispose
of contents/container to an approved waste disposal plant.[1] Leave chemicals in their original
containers and do not mix with other waste. Handle uncleaned containers like the product itself.

Experimental Protocols

Detailed experimental protocols for the toxicological and physical/chemical properties cited in
the Safety Data Sheet are not provided within the source document. The hazard classifications
are based on standardized criteria (e.g., OSHA Hazard Communication Standard 29 CFR
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1910.1200) which rely on data from established testing methods. For specific experimental
methodologies, it is recommended to consult relevant toxicological and chemical testing
guidelines from regulatory bodies such as the OECD, EPA, or equivalent organizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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